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Compound of Interest

Compound Name: NCX 466

Cat. No.: B10782891

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. NCX 466, a cyclooxygenase (COX)-inhibiting nitric oxide (NO) donor, requires

careful handling throughout its lifecycle, including its ultimate disposal.[1][2] While a specific

Safety Data Sheet (SDS) with detailed disposal instructions for NCX 466 is not publicly

available, established principles of laboratory chemical waste management provide a clear

framework for its safe disposition. This guide outlines the essential procedures for the proper

disposal of NCX 466, ensuring the safety of laboratory personnel and compliance with

regulatory standards.

Key Chemical and Safety Data
Understanding the properties of NCX 466 is the first step in determining the appropriate

disposal route. The following table summarizes key data for this compound.
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Property Value

Chemical Name
(S)-5,6-bis(nitrooxy)hexyl (S)-2-(6-

methoxynaphthalen-2-yl)propanoate

CAS Number 1262956-64-8

Molecular Formula C20H24N2O9

Molecular Weight 436.42 g/mol [1]

Appearance Solid powder

Storage
Short term (days to weeks) at 0 - 4°C; Long

term (months to years) at -20°C[1][2]

Solubility Soluble in DMSO[1]

Hazard Statement

For research use only, not for human or

veterinary use.[1] Shipped as a non-hazardous

chemical for transportation purposes.[1]

Experimental Protocols: A Step-by-Step Disposal
Procedure
The disposal of NCX 466 should be approached with the understanding that it is a biologically

active research chemical. The following steps provide a general protocol for its safe disposal.

Note: Always consult your institution's Environmental Health and Safety (EHS) office for

specific guidance and to ensure compliance with local, state, and federal regulations.

Step 1: Waste Identification and Segregation

Identify: Classify all materials contaminated with NCX 466 as chemical waste. This includes

unused or expired compound, solutions containing NCX 466, and any labware (e.g., vials,

pipette tips, gloves) that has come into direct contact with the compound.

Segregate: Do not mix NCX 466 waste with other waste streams such as regular trash,

biohazardous waste, or radioactive waste.[3][4]

Step 2: Containerization and Labeling
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Container: Use a designated, leak-proof, and chemically compatible container for collecting

NCX 466 waste. The container should be in good condition and have a secure lid.

Labeling: Clearly label the waste container with the words "Hazardous Waste," the full

chemical name "NCX 466," and the approximate concentration and quantity of the waste.

Include the date when the first waste was added to the container.

Step 3: Storage of Waste

Location: Store the waste container in a designated satellite accumulation area within the

laboratory. This area should be under the control of the laboratory personnel and away from

general traffic.

Conditions: Keep the waste container closed at all times, except when adding waste. Store it

in a secondary containment bin to prevent spills.

Step 4: Final Disposal

Contact EHS: Once the waste container is full or has been in accumulation for the maximum

allowable time per institutional policy, contact your institution's EHS office to arrange for

pickup and disposal.

Documentation: Complete any required waste pickup forms or documentation as instructed

by your EHS department.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of NCX 466.
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NCX 466 Disposal Procedure

Step 1: Identify & Segregate
Classify all NCX 466 contaminated materials as chemical waste.

Step 2: Containerize & Label
Use a designated, sealed container with a hazardous waste label.

Properly contained

Step 3: Store Waste
Keep in a designated satellite accumulation area.

Securely stored

Step 4: Arrange for Disposal
Contact institutional Environmental Health & Safety (EHS) for pickup.

Ready for removal

Step 5: Documentation
Complete all required waste disposal forms.

Finalize process

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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